Cas no 1332530-42-3 (1-(4-Methyl-1,3-thiazol-2-yl)ethylamine Dihydrochloride)
1-(4-Methyl-1,3-thiazol-2-yl)ethylamine Dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- [1-(4-Methyl-1,3-thiazol-2-yl)ethyl]amine dihydrochloride
- 1-(4-methylthiazol-2-yl)ethanamine dihydrochloride
- EN300-7403943
- 1-(4-methylthiazol-2-yl)ethan-1-amine dihydrochloride
- 1-(4-methyl-1,3-thiazol-2-yl)ethanamine dihydrochloride
- AS-30594
- [1-(4-Methyl-1,3-thiazol-2-yl)ethyl]aminedihydrochloride
- DTXSID40718298
- [1-(4-Methyl-1,3-thiazol-2-yl)ethyl]amine diHCl
- 1332530-42-3
- AB91031
- 1-(4-Methyl-1,3-thiazol-2-yl)ethan-1-amine--hydrogen chloride (1/2)
- 1-(4-methyl-1,3-thiazol-2-yl)ethanamine;dihydrochloride
- 1-(4-Methyl-1,3-thiazol-2-yl)ethan-1-amine dihydrochloride
- AKOS025403474
- CS-0217373
- 1-(4-METHYLTHIAZOL-2-YL)ETHANAMINE 2HCL
- ALBB-015191
- 1-(4-Methyl-1,3-thiazol-2-yl)ethylamine Dihydrochloride
-
- MDL: MFCD07781059
- Inchi: 1S/C6H10N2S.2ClH/c1-4-3-9-6(8-4)5(2)7;;/h3,5H,7H2,1-2H3;2*1H
- InChI Key: JLLTZQWHYUXKNZ-UHFFFAOYSA-N
- SMILES: Cl.Cl.S1C=C(C)N=C1C(C)N
Computed Properties
- Exact Mass: 214.0098250g/mol
- Monoisotopic Mass: 214.0098250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 97.1
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.2Ų
1-(4-Methyl-1,3-thiazol-2-yl)ethylamine Dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 060782-500mg |
[1-(4-Methyl-1,3-thiazol-2-yl)ethyl]amine |
1332530-42-3 | 500mg |
6404CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 060782-500mg |
[1-(4-Methyl-1,3-thiazol-2-yl)ethyl]amine |
1332530-42-3 | 500mg |
6404.0CNY | 2021-07-13 | ||
| Chemenu | CM111216-250mg |
1-(4-methylthiazol-2-yl)ethanamine dihydrochloride |
1332530-42-3 | 95% | 250mg |
$68 | 2024-08-02 | |
| Chemenu | CM111216-1g |
1-(4-methylthiazol-2-yl)ethanamine dihydrochloride |
1332530-42-3 | 95% | 1g |
$182 | 2024-08-02 | |
| Chemenu | CM111216-5g |
1-(4-methylthiazol-2-yl)ethanamine dihydrochloride |
1332530-42-3 | 95% | 5g |
$662 | 2024-08-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M57930-250mg |
1-(4-methyl-1,3-thiazol-2-yl)ethanamine,dihydrochloride |
1332530-42-3 | 250mg |
¥2938.0 | 2021-09-08 | ||
| abcr | AB466536-250 mg |
1-(4-Methylthiazol-2-yl)ethanamine dihydrochloride; min. 95% |
1332530-42-3 | 250mg |
€159.10 | 2023-04-21 | ||
| abcr | AB466536-1 g |
1-(4-Methylthiazol-2-yl)ethanamine dihydrochloride; min. 95% |
1332530-42-3 | 1g |
€217.60 | 2023-04-21 | ||
| abcr | AB466536-5 g |
1-(4-Methylthiazol-2-yl)ethanamine dihydrochloride; min. 95% |
1332530-42-3 | 5g |
€723.20 | 2023-04-21 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M825716-250mg |
1-(4-methylthiazol-2-yl)ethanamine dihydrochloride |
1332530-42-3 | ≥95% | 250mg |
2,411.00 | 2021-05-17 |
1-(4-Methyl-1,3-thiazol-2-yl)ethylamine Dihydrochloride Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 1-(4-Methyl-1,3-thiazol-2-yl)ethylamine Dihydrochloride
Comprehensive Overview of 1-(4-Methyl-1,3-thiazol-2-yl)ethylamine Dihydrochloride (CAS No. 1332530-42-3)
1-(4-Methyl-1,3-thiazol-2-yl)ethylamine Dihydrochloride (CAS No. 1332530-42-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its thiazole ring structure, is widely utilized in the synthesis of novel drug candidates and bioactive molecules. Its unique chemical properties make it a valuable intermediate in medicinal chemistry, particularly in the development of targeted therapies.
The thiazole moiety in 1-(4-Methyl-1,3-thiazol-2-yl)ethylamine Dihydrochloride is a key feature that contributes to its biological activity. Thiazoles are known for their diverse pharmacological applications, including antimicrobial, antiviral, and anti-inflammatory effects. Researchers are increasingly exploring this compound for its potential in drug discovery and biomolecular engineering, aligning with current trends in personalized medicine and precision healthcare.
In recent years, the demand for high-purity chemical intermediates like 1-(4-Methyl-1,3-thiazol-2-yl)ethylamine Dihydrochloride has surged, driven by advancements in AI-driven drug design and computational chemistry. This compound is often searched in conjunction with terms such as "thiazole derivatives in medicine" and "CAS 1332530-42-3 applications", reflecting its relevance in cutting-edge research. Its role in small molecule therapeutics and enzyme inhibition studies further underscores its importance.
From a synthetic perspective, 1-(4-Methyl-1,3-thiazol-2-yl)ethylamine Dihydrochloride is synthesized through multi-step organic reactions, often involving amide coupling and reductive amination techniques. The dihydrochloride salt form enhances its stability and solubility, making it suitable for various experimental conditions. This adaptability is crucial for researchers working on high-throughput screening and structure-activity relationship (SAR) studies.
The compound's potential extends to neuroscience research, where its structural analogs are investigated for modulating neurotransmitter systems. Queries like "thiazole-based CNS drugs" and "1332530-42-3 mechanism of action" highlight its exploratory applications in treating neurological disorders. Additionally, its compatibility with green chemistry principles aligns with the growing emphasis on sustainable pharmaceutical manufacturing.
Quality control and analytical characterization of 1-(4-Methyl-1,3-thiazol-2-yl)ethylamine Dihydrochloride involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent standards required for preclinical and clinical research. The compound's CAS registry number (1332530-42-3) serves as a unique identifier, facilitating accurate literature searches and regulatory compliance.
In summary, 1-(4-Methyl-1,3-thiazol-2-yl)ethylamine Dihydrochloride (CAS No. 1332530-42-3) represents a versatile and promising building block in modern chemical research. Its applications span drug development, biochemical assays, and material science, making it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing therapeutic innovations.
1332530-42-3 (1-(4-Methyl-1,3-thiazol-2-yl)ethylamine Dihydrochloride) Related Products
- 933707-20-1((2-Ethyl-1,3-thiazol-4-yl)methylamine dihydrochloride Hydrate)
- 623143-42-0((S)-1-(Thiazol-2-yl)ethanamine)
- 623143-43-1((R)-1-(Thiazol-2-yl)ethanamine)
- 642931-76-8(2-Thiazolemethanamine,alpha-methyl-4-(1-methylethyl)-(9CI))
- 432047-36-4(1-thiazol-2-ylethanamine)
- 1017132-11-4(1-(4-ethyl-1,3-thiazol-2-yl)ethan-1-amine)
- 538328-18-6(1-(4-methyl-1,3-thiazol-2-yl)ethan-1-amine)
- 92932-33-7(1-(1,3-thiazol-2-yl)ethylamine dihydrochloride)
- 947662-64-8(1-thiazol-2-ylethanamine;hydrochloride)
- 1427063-33-9((R)-1-(Thiazol-2-yl)ethanamine hydrochloride)